Cas no 2172587-61-8 (5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172587-61-8
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6547372
• PubChem ID: 165841256
• Update Time: 2025-06-11

5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro5.6dodecane
• 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane
• 2172587-61-8
• EN300-1639200

• Inchi： 1S/C15H27NO/c1-2-12-4-3-8-15(9-7-12)14(13-5-6-13)16-10-11-17-15/h12-14,16H,2-11H2,1H3
• InChI Key： IUJZCRLFLFENDZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C21CCCC(CC)CC2)C1CC1

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro5.6dodecane

Research Briefing on 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2172587-61-8): Recent Advances and Applications

In recent years, the compound 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2172587-61-8) has garnered significant attention in the chemical biology and pharmaceutical research communities. This spirocyclic structure, characterized by its unique 1-oxa-4-azaspiro[5.6]dodecane core, has demonstrated promising pharmacological properties, particularly in the realm of central nervous system (CNS) therapeutics. The compound's structural complexity and stereochemical features contribute to its selective binding affinity for specific neurotransmitter receptors, making it a valuable scaffold for drug development.

Recent studies have focused on the synthesis and optimization of 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane derivatives to enhance their pharmacokinetic profiles and target specificity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity while reducing byproduct formation. The researchers employed a tandem cyclization strategy that efficiently constructs the spirocyclic framework, addressing previous challenges in stereocontrol during synthesis. This methodological advancement has facilitated more extensive structure-activity relationship (SAR) studies of this compound class.

Pharmacological investigations have revealed that 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane exhibits potent and selective activity at serotonin receptors, particularly the 5-HT_2A subtype. In vivo studies using rodent models demonstrated dose-dependent effects on neurotransmitter release patterns, suggesting potential applications in mood disorders and neurodegenerative diseases. Notably, the compound's blood-brain barrier permeability and metabolic stability were superior to earlier generation spirocyclic compounds, as evidenced by pharmacokinetic studies in multiple species.

The therapeutic potential of this compound is further supported by recent preclinical data showing neuroprotective effects in models of oxidative stress and neuroinflammation. A 2024 study published in ACS Chemical Neuroscience reported that derivatives of 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane significantly reduced markers of neuronal apoptosis while promoting synaptic plasticity in cultured neurons exposed to amyloid-β oligomers. These findings suggest possible applications in Alzheimer's disease therapeutics, though further optimization is needed to improve selectivity over related receptor subtypes.

From a medicinal chemistry perspective, the spirocyclic architecture of 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane offers distinct advantages in drug design. The rigid three-dimensional structure provides conformational constraint that enhances receptor binding specificity while maintaining sufficient flexibility for optimal interactions with biological targets. Computational modeling studies have identified key molecular interactions between this scaffold and various CNS targets, providing a structural basis for ongoing lead optimization efforts.

Looking forward, several pharmaceutical companies have included derivatives of 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane in their CNS drug discovery pipelines. The compound's patent landscape shows increasing activity, with recent filings covering novel formulations and combination therapies. As research progresses, particular attention is being paid to mitigating potential off-target effects while maintaining the favorable pharmacokinetic properties that make this scaffold particularly promising for CNS applications.

In conclusion, 5-cyclopropyl-9-ethyl-1-oxa-4-azaspiro[5.6]dodecane represents an important advancement in spirocyclic medicinal chemistry, with demonstrated potential across multiple therapeutic areas. Continued research into its mechanism of action, structural optimization, and clinical translation will be crucial for realizing its full therapeutic potential. The compound's unique pharmacological profile positions it as a valuable tool compound for neuroscience research and a promising lead for drug development programs targeting CNS disorders.